Cas no 10034-76-1 (Calcium sulfate hemihydrate)

• Product Name: Calcium sulfate hemihydrate
• CAS No: 10034-76-1
• MF: CaH₂O₅S
• MW: 154.155878543854
• MDL: MFCD00799067
• CID: 48317
• Update Time: 2026-05-14

Calcium sulfate hemihydrate Chemical and Physical Properties

Names and Identifiers

• Calcium sulfate hemihydrate
• CALCINED GYPSUM
• CALCIUM SULFATE 0.5-WATER
• CALCIUMSULFATE BINDER CAB 30
• CALCIUM SULFATE CALCINED
• CALCIUM SULFATE CALCINED HEMIHYDRATE
• ALPHA-GYPSUM
• liusuangai
• 2 H2O
• 2-HYDRATE
• CALCIUM SULFATE, 1
• Calcium sulfate,medicinal
• CALCIUM SULPHATE 1
• CalciumSulphateDriedBp
• Dried gypsum
• GYPSUM
• PLASTER OF PARIS
• Sulfuricacid, calcium salt (1:1), hemihydrate (8CI)
• BonePlast
• Calcium sulfate (CaSO4)hemihydrate
• Calcium sulfate (CaSO4) hydrate (2:1)
• Calcium sulfate hemihydrate (CaSO4.0.5H2O)
• Keramod A 20
• P 23
• P23 (sulfate)
• Prestia 23
• CALCIUM SULPHATE 0,5H2O
• TORAY BLAN GYPSUM(TA-20)
• Calcium sulfatehemihydrate
• CALCIUM SULPHATE 1/2 H2O
• Calcium Sulfate

• MDL： MFCD00799067
• Inchi： InChI=1S/2Ca.2H2O4S.H2O.4H/c;;2*1-5(2,3)4;;;;;/h;;2*(H2,1,2,3,4);1H2;;;;
• InChI Key： ZOMBKNNSYQHRCA-UHFFFAOYSA-J
• SMILES： [Ca].[Ca].OS(=O)(=O)O.OS(=O)(=O)O.O.[H].[H].[H].[H]

Computed Properties

• Exact Mass: 153.92500
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 13
• Rotatable Bond Count: 0

Experimental Properties

• Color/Form: White powder
• Stability/Shelf Life: Stable. Hygroscopic.
• PSA: 97.87000
• LogP: -0.32150
• Solubility: Soluble in acid, ammonium salt, sodium thiosulfate and glycerol.

Calcium sulfate hemihydrate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： S22: do not breathe dust. S24/25: prevent skin and eye contact.
• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkaline earth metal oxoanionic compounds Alkaline earth metal sulfates